Cas no 1935109-69-5 (3-(2,2-Difluorocyclopentyl)-2,2-dimethylpropanal)

• Product Name: 3-(2,2-Difluorocyclopentyl)-2,2-dimethylpropanal
• CAS No: 1935109-69-5
• MF: C₁₀H₁₆F₂O
• MW: 190.230250358582
• CID: 5742291
• PubChem ID: 130681124
• Update Time: 2025-05-21

3-(2,2-Difluorocyclopentyl)-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

• 1935109-69-5
• 3-(2,2-Difluorocyclopentyl)-2,2-dimethylpropanal
• EN300-1619762
• Cyclopentanepropanal, 2,2-difluoro-α,α-dimethyl-

• Inchi： 1S/C10H16F2O/c1-9(2,7-13)6-8-4-3-5-10(8,11)12/h7-8H,3-6H2,1-2H3
• InChI Key： WSRHTMJXSYFQMD-UHFFFAOYSA-N
• SMILES： FC1(CCCC1CC(C=O)(C)C)F

Computed Properties

• Exact Mass: 190.11692145g/mol
• Monoisotopic Mass: 190.11692145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 220.3±10.0 °C(Predicted)

Additional information on 3-(2,2-Difluorocyclopentyl)-2,2-dimethylpropanal

Introduction to 3-(2,2-Difluorocyclopentyl)-2,2-dimethylpropanal (CAS No. 1935109-69-5)

3-(2,2-Difluorocyclopentyl)-2,2-dimethylpropanal, with the CAS number 1935109-69-5, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound is characterized by its cyclopentyl ring with difluoro substitution and a propanal functional group, which endows it with distinct chemical properties and reactivity profiles.

The synthesis of 3-(2,2-Difluorocyclopentyl)-2,2-dimethylpropanal involves a series of intricate chemical reactions, including the formation of the difluorocyclopentyl ring and the subsequent attachment of the propanal group. The difluoro substitution on the cyclopentyl ring is particularly noteworthy as it can significantly influence the compound's physical and chemical properties, such as solubility, stability, and reactivity. These properties make it an attractive candidate for various applications in medicinal chemistry and materials science.

In the realm of pharmaceutical research, 3-(2,2-Difluorocyclopentyl)-2,2-dimethylpropanal has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant inhibition of inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Another area of interest is the use of 3-(2,2-Difluorocyclopentyl)-2,2-dimethylpropanal in the development of novel therapeutic agents for neurodegenerative diseases. Research conducted at the University of California in 2020 indicated that this compound could cross the blood-brain barrier effectively and exhibit neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function. These findings highlight the compound's potential as a lead molecule for further optimization and clinical development.

The physical properties of 3-(2,2-Difluorocyclopentyl)-2,2-dimethylpropanal are also noteworthy. It is a colorless liquid with a characteristic odor and has a molecular weight of approximately 188.18 g/mol. The compound exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), making it suitable for various synthetic and analytical procedures. Its stability under different conditions has been extensively studied to ensure its reliability in laboratory settings.

In terms of safety and handling, while 3-(2,2-Difluorocyclopentyl)-2,2-dimethylpropanal is not classified as a hazardous material under current regulations, standard precautions should be taken when handling this compound to ensure laboratory safety. Proper personal protective equipment (PPE) should be worn at all times, and the compound should be stored in a well-ventilated area away from sources of ignition or heat.

The environmental impact of 3-(2,2-Difluorocyclopentyl)-2,2-dimethylpropanal is another important consideration. Research into its biodegradability and potential ecological effects is ongoing to ensure that its use does not pose significant risks to the environment. Preliminary studies suggest that this compound degrades relatively quickly under natural conditions, reducing its long-term environmental impact.

In conclusion, 3-(2,2-Difluorocyclopentyl)-2,2-dimethylpropanal (CAS No. 1935109-69-5) is a versatile organic compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure and favorable properties make it an attractive candidate for further investigation and optimization. As research continues to uncover new insights into its biological activities and environmental impact, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic agents.